Cas no 13091-77-5 (2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-)
13091-77-5 structure
Product Name:2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
CAS No:13091-77-5
MF:C5H9NS2
MW:147.261658430099
CID:1226849
PubChem ID:44725420
Update Time:2025-04-20
2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
- 6-methyl-1,3-thiazinane-2-thione
- 13091-77-5
- AKOS006352136
- DTXSID10660477
- SCHEMBL4383467
-
- Inchi: 1S/C5H9NS2/c1-4-2-3-6-5(7)8-4/h4H,2-3H2,1H3,(H,6,7)
- InChI Key: JTKVENRYZYGZDG-UHFFFAOYSA-N
- SMILES: S1C(NCCC1C)=S
Computed Properties
- Exact Mass: 159.01777
- Monoisotopic Mass: 147.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 12.03
2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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